1,4-Dimethyl-6-oxopyridazine-3-carboxylic acid

• IUPAC Name: 1,4-dimethyl-6-oxopyridazine-3-carboxylic acid
• InChI: InChI=1S/C7H8N2O3/c1-4-3-5(10)9(2)8-6(4)7(11)12/h3H,1-2H3,(H,11,12)
• InChI Key: HIXHKSKKOCLIJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(N=C1C(=O)O)C
• Molecular Formula: C7H8N2O3
• Molecular Weight: 168.15 g/mol
• CAS No.: 1501758-80-0

Description

1,4-Dimethyl-6-oxopyridazine-3-carboxylic acid is a useful research compound. Its molecular formula is C7H8N2O3 and its molecular weight is 168.152. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Structure

• The synthesis of complex molecules often involves derivatives similar to 1,4-Dimethyl-6-oxopyridazine-3-carboxylic acid. For instance, one study detailed the synthesis of a rhenium(I) complex derived from a related pyridazine compound. This complex showed a non-regular octahedral structure around the rhenium(I) center and displayed significant intramolecular hydrogen bonding (Saldías et al., 2020).

Anticancer Activity

• Derivatives of pyridazine, a core structure similar to this compound, have been explored for their potential anticancer properties. A study synthesized pyrazolo[3,4-d]pyrimidin-4-one derivatives and tested them on the MCF-7 human breast adenocarcinoma cell line. Some compounds displayed significant inhibitory activity, indicating potential therapeutic applications (Abdellatif et al., 2014).

Antibacterial Activity

• Research has also been conducted on the antibacterial applications of pyridazine derivatives. A study synthesized 1-aryl-1,4-dihydro-4-oxo-6-methyl pyridazine-3-carboxylic acid and found that many compounds in this series showed interesting antibacterial activity against both gram-positive and gram-negative organisms (Nagawade et al., 2005).

Other Pharmaceutical Applications

• Pyridazine compounds have been explored for various pharmaceutical applications. For example, a study on 4-benzoyl-1,5-diphenyl-1H-pyrazole-3-carboxylic acid derivatives evaluated their antibacterial activities. These new synthesized compounds exhibited promising antibacterial activity against both Gram-positive and Gram-negative bacteria (Bildirici et al., 2007).

Antioxidant Activity

• Some pyridazine derivatives have shown potential as antioxidants. A study synthesized ethyl 4,6-dimethyl-3-(pyrrol-1-yl) selenolo[2,3-b]pyridine-2-carboxylate and various derivatives, finding that some compounds displayed remarkable antioxidant activity compared to ascorbic acid (Zaki et al., 2017).